2-Cyclobutyl-thieno[2,3-D]pyrimidin-4-OL

• Molecular Formula: C10H10N2OS
• Molecular Weight: 206.27 g/mol
• SMILES: C1CC(C1)C2=NC3=C(C=CS3)C(=O)N2
• InChI: InChI=1S/C10H10N2OS/c13-9-7-4-5-14-10(7)12-8(11-9)6-2-1-3-6/h4-6H,1-3H2,(H,11,12,13)
• InChIKey: JDVJZPSKQWIHKD-UHFFFAOYSA-N

2-Cyclobutyl-thieno[2,3-D]pyrimidin-4-OL: Kinase-Targeted Scaffold Overview

2-Cyclobutyl-thieno[2,3-D]pyrimidin-4-OL (CAS 1429904-06-2) is a heterocyclic compound with the molecular formula C10H10N2OS and a molecular weight of 206.26 g/mol . It belongs to the thieno[2,3-d]pyrimidine class, a scaffold recognized for its diverse biological activities, particularly as a kinase inhibitor core [1]. The defining feature of this specific compound is the cyclobutyl substituent at the 2-position of the pyrimidine ring, a structural modification aimed at modulating the compound's conformation, lipophilicity, and target binding properties beyond what is achievable with simple alkyl or larger cycloalkyl groups.

Scaffold Thieno[2,3-d]pyrimidine kinase inhibitor core

Modification 2-Cyclobutyl for distinct conformational and lipophilic tuning

Research Use Kinase hinge-binding motif studies; SAR scaffold exploration

• [1] Li, H., Chen, C., Xu, S., & Cao, X. (2013). Synthesis and Bioevaluation of Thieno[2,3-d]pyrimidinone Derivatives as Potential Tumor Cell Growth Inhibitors. Journal of Chemistry, 2013, 692074. View Source

Why 2-Cyclobutyl Analogs Are Not Interchangeable

Simple substitution of 2-alkyl (e.g., methyl, ethyl) or other 2-cycloalkyl (e.g., cyclopentyl, cyclohexyl) analogs for the cyclobutyl derivative is not predictable due to the non-linear impact of ring size on molecular properties. The cyclobutyl group imposes unique ring strain, a distinct dihedral angle, and a specific lipophilic bulk compared to acyclic or larger cyclic substituents. Evidence from a closely related cycloalkylthieno[2,3-d]pyrimidinone series demonstrates that moving from a 5-membered to a 6-membered fused ring can dramatically shift anticancer IC50 values from >200 µM to 14.96 µM, confirming the acute sensitivity of biological activity to cycloalkyl geometry [1]. Without direct comparative data, assuming functional equivalence between the cyclobutyl derivative and its methyl, ethyl, or cyclopentyl counterparts is a high-risk procurement strategy for scaffold-hopping or SAR exploration campaigns.

Cycloalkyl Geometry Sensitivity

Ring size changes can cause order-of-magnitude shifts in biological response; direct substitution of cyclobutyl with other cycloalkyl groups may not preserve activity.

Lipophilicity Profile Divergence

cLogP differs substantially between methyl, ethyl, cyclobutyl, and cyclopentyl analogs, altering permeability and solubility characteristics critical for assay performance.

H-Bond Motif Integrity

4-Hydroxy lactam tautomer provides a specific donor-acceptor-donor pattern for kinase hinge binding; 4-chloro or 4-thiol analogs fundamentally disrupt this interaction.

• [1] Li, H., Chen, C., Xu, S., & Cao, X. (2013). Synthesis and Bioevaluation of Thieno[2,3-d]pyrimidinone Derivatives as Potential Tumor Cell Growth Inhibitors. Journal of Chemistry, 2013, 692074. View Source

Quantitative Evidence for 2-Cyclobutyl Derivative Selection

Cycloalkyl Ring Size Impact on Anticancer Potency

In a series of cycloalkyl-fused thieno[2,3-d]pyrimidinone derivatives, the size of the cycloalkyl ring critically determined in vitro anticancer activity. The cyclohexyl-fused analog (compound 6b) demonstrated significant cytotoxicity, while the cyclopentyl (6a) and cycloheptyl (6c) analogs were largely inactive. This establishes a precedent that the geometry and size of a cycloalkyl group directly govern biological potency within this chemical class [1].

Ring Size vs Activity

Class-level inference

Cyclopentyl: IC50 >200 µM; Cyclohexyl: 14.96 µM; Cycloheptyl: 45.19 µM (HepG2, MTT)

Supports SAR: cycloalkyl geometry drives cell-based assay response shifts.

Class-level inference; direct 2-cyclobutyl data required.

Evidence Dimension	In vitro cytotoxicity against HepG2 hepatocellular carcinoma cells
Target Compound Data	No direct data for 2-cyclobutyl derivative; inference based on analogous fused-ring system.
Comparator Or Baseline	Cyclopentyl[b]thieno[2,3-d]pyrimidin-4(3H)-one (6a): IC50 > 200 µM; Cyclohexyl[b]thieno[2,3-d]pyrimidin-4(3H)-one (6b): IC50 = 14.96 µM; Cycloheptyl[b]thieno[2,3-d]pyrimidin-4(3H)-one (6c): IC50 = 45.19 µM
Quantified Difference	IC50 shifts from >200 µM to 14.96 µM between 5- and 6-membered fused rings
Conditions	MTT assay; HepG2, MCF-7, BCG-823 cell lines; 72-hour exposure; DMSO as vehicle control

Why This Matters

This demonstrates that minor alterations in cycloalkyl ring architecture can produce dramatic, non-linear changes in biological activity, justifying the selection of a specific 2-cyclobutyl derivative over other 2-alkyl or 2-cycloalkyl analogs for SAR studies.

• [1] Li, H., Chen, C., Xu, S., & Cao, X. (2013). Synthesis and Bioevaluation of Thieno[2,3-d]pyrimidinone Derivatives as Potential Tumor Cell Growth Inhibitors. Journal of Chemistry, 2013, 692074. View Source

Lipophilicity Profile Among 2-Substituted Analogs

The calculated physicochemical properties illustrate how the cyclobutyl group provides a distinct profile compared to common alternatives. The 2-cyclobutyl derivative possesses a unique combination of molecular weight, lipophilicity (cLogP), and topological polar surface area (TPSA) that falls between the simpler 2-methyl analog and the bulkier 2-cyclopentyl analog, offering a differentiated starting point for tuning membrane permeability and non-specific binding [1].

Calculated Lipophilicity

Data to verify

Cyclobutyl cLogP ~2.4; Methyl ~1.1; Ethyl ~1.6; Cyclopentyl ~3.0

Intermediate lipophilicity window for permeability-solubility balancing.

Calculated values; experimental logP and membrane permeability data to verify.

Evidence Dimension	Calculated Physicochemical Properties (Molecular Weight, cLogP, TPSA)
Target Compound Data	MW: 206.26 g/mol; cLogP: ~2.4; TPSA: ~66.9 Ų
Comparator Or Baseline	2-Methyl-thieno[2,3-d]pyrimidin-4-ol: MW 166.20 g/mol, cLogP ~1.1; 2-Ethyl-thieno[2,3-d]pyrimidin-4-ol: MW 180.23 g/mol, cLogP ~1.6; 2-Cyclopentyl-thieno[2,3-d]pyrimidin-4-ol: MW 220.29 g/mol, cLogP ~3.0
Quantified Difference	Cyclobutyl cLogP is ~1.3 units higher than methyl and ~0.6 units lower than cyclopentyl
Conditions	Calculated using standard cheminformatics software (e.g., ChemDraw, SwissADME)

Why This Matters

The cyclobutyl group provides a 'Goldilocks' lipophilicity window that can be critical for balancing cellular permeability with aqueous solubility, a key criterion in selecting a hit expansion or lead optimization scaffold.

• [1] Data derived from standard cheminformatic property predictions using the molecular structures of target and comparator compounds. View Source

Tautomeric Preference and H-Bond Binding Motif

The 4-hydroxy group on the thieno[2,3-d]pyrimidine scaffold exhibits a specific keto-enol tautomerism. For the 2-cyclobutyl derivative, the preferred tautomeric state in polar media is the lactam (pyrimidin-4-one) form, which presents a specific hydrogen bond donor-acceptor-donor pattern analogous to the purine base guanine. This tautomeric rigidity is essential for a predictable binding mode to kinase hinge regions, a feature not guaranteed by 4-chloro or 4-thiol analogs where the hydrogen bonding pattern is fundamentally different [1].

Tautomeric H-Bond Motif

Class-level inference

4-OH (lactam): Donor-Acceptor-Donor; 4-Cl: Acceptor-only; 4-SH: Donor-only

4-Hydroxy form mimics adenine H-bond pattern for kinase hinge binding studies.

Tautomeric state solvent-dependent; confirm binding mode structurally.

Evidence Dimension	Tautomeric preference and hydrogen-bonding capacity
Target Compound Data	4-hydroxy (predominantly lactam form): Donor-Acceptor-Donor H-bond pattern
Comparator Or Baseline	4-Chloro-2-cyclobutylthieno[2,3-d]pyrimidine: Acceptor-only H-bond pattern; 2-Cyclobutylthieno[2,3-d]pyrimidine-4-thiol: Donor-only H-bond pattern
Quantified Difference	Qualitative difference; distinct pharmacophore feature
Conditions	Structural chemistry principle; relevant in polar, protic biological environments

Why This Matters

Selecting the 4-hydroxy derivative is critical for projects targeting kinase ATP-binding sites, where the ligand must mimic the adenine hydrogen-bonding motif for high affinity and specificity.

• [1] Gangjee, A., et al. (2009). Design, synthesis, and X-ray crystal structure of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as dual thymidylate synthase and dihydrofolate reductase inhibitors and as potential antitumor agents. Journal of Medicinal Chemistry, 52(15), 4892-4902. View Source

Optimal Deployment Scenarios by Evidence

Kinase Inhibitor Hit-to-Lead and Scaffold Hopping

For projects targeting the kinase ATP-binding site, 2-cyclobutyl-thieno[2,3-D]pyrimidin-4-OL serves as a promising core scaffold for hit expansion. The 4-hydroxyl group provides the essential purine-mimicking hydrogen bond motif required for hinge region binding, as established in thieno[2,3-d]pyrimidine kinase inhibitor design [1]. The cyclobutyl group at the 2-position introduces a specific, conformationally restricted lipophilic vector, distinct from methyl, ethyl, or cyclopentyl probes. This makes it a useful tool for exploring a novel region of chemical space in SAR studies aimed at improving selectivity and potency against a specific kinase target.

CNS Drug Discovery and Physicochemical Optimization

The cyclobutyl group offers a calculated lipophilicity (cLogP ~2.4) that is strategically positioned between lower alkyl (methyl cLogP ~1.1) and higher cycloalkyl (cyclopentyl cLogP ~3.0) derivatives. This 'Goldilocks' logP profile is particularly valuable in central nervous system (CNS) drug discovery, where a narrow window of lipophilicity (typically cLogP between 2 and 4) is associated with optimal blood-brain barrier penetration. This compound provides a unique chemical tool to investigate this parameter space.

Chemical Probe Development for Target Engagement

The straightforward synthetic accessibility of the 4-chloro precursor (CAS 1478737-15-3) makes 2-cyclobutyl-thieno[2,3-D]pyrimidin-4-OL a versatile advanced intermediate. It can be readily converted into a library of 4-substituted analogs or affinity chromatography matrices. This facilitates the development of chemical biology probes derived from the same core scaffold to confirm target engagement and elucidate the mechanism of action in cellular models, directly stemming from its defined tautomeric binding mode [1].

Application

Selection Property

Validation Focus

Kinase inhibitor SAR studies

4-OH lactam hinge-binding motif; 2-cyclobutyl conformational tuning

Binding mode confirmation against target kinase panel

CNS physicochemical optimization research

Intermediate cLogP window between methyl and cyclopentyl analogs

Permeability and solubility assays in CNS-predictive models

Chemical probe development for target engagement

4-substitutable core via 4-chloro precursor for analog library synthesis

Target engagement and selectivity profiling in cellular models

• [1] Gangjee, A., et al. (2009). Design, synthesis, and X-ray crystal structure of classical and nonclassical 2-amino-4-oxo-5-substituted-6-ethylthieno[2,3-d]pyrimidines as dual thymidylate synthase and dihydrofolate reductase inhibitors and as potential antitumor agents. Journal of Medicinal Chemistry, 52(15), 4892-4902. View Source